Cas no 1261980-59-9 (4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid
• CAS No: 1261980-59-9
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• MDL: MFCD18321348
• CID: 2767358
• PubChem ID: 53227233
• Update Time: 2025-06-15

4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2',5'-dimethoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid, 95%
• DTXSID60690820
• MFCD18321348
• 4-(2,5-DIMETHOXYPHENYL)-2-HYDROXYBENZOIC ACID
• 1261980-59-9
• 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid

• MDL： MFCD18321348
• Inchi： 1S/C15H14O5/c1-19-10-4-6-14(20-2)12(8-10)9-3-5-11(15(17)18)13(16)7-9/h3-8,16H,1-2H3,(H,17,18)
• InChI Key： WDICQYDZCMPWOZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(C(=O)O)=C(C=1)O)OC

Computed Properties

• Exact Mass: 274.08412354Da
• Monoisotopic Mass: 274.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76Ų

Additional information on 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid

Introduction to 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic Acid (CAS No. 1261980-59-9)

4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261980-59-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include hydroxyl and methoxy functional groups positioned on a phenyl ring. The precise arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid consists of a benzoic acid core substituted with a 2,5-dimethoxyphenyl group at the 4-position and a hydroxyl group at the 2-position. This configuration not only contributes to its solubility and stability under various conditions but also enhances its reactivity in synthetic transformations. The presence of both hydroxyl and methoxy groups allows for multiple modes of functionalization, enabling its use in constructing more complex molecular architectures.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological activities. 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid has been investigated for its potential role in modulating inflammatory pathways and antioxidant mechanisms. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with specific enzymatic targets involved in the cascade of inflammatory responses. The hydroxyl group, in particular, is known to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets with high affinity.

The methoxy groups on the phenyl ring contribute to the lipophilicity of 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid, influencing its absorption and distribution within biological systems. This balance between hydrophilicity and lipophilicity is often a critical factor in determining the bioavailability and efficacy of pharmacological agents. Additionally, the structural rigidity provided by the aromatic rings enhances stability against metabolic degradation, potentially extending its half-life within biological matrices.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinities and interactions of 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid with biological targets. Molecular docking studies have identified potential binding pockets on enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings support the hypothesis that this compound could serve as a lead molecule for developing novel therapeutic agents targeting chronic inflammatory diseases.

The synthesis of 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by hydroxylation and methylation steps. The choice of reagents and catalysts is critical to minimize side reactions and ensure regioselectivity. Advances in green chemistry principles have also led to the development of more sustainable synthetic methodologies, reducing waste generation and improving atom economy.

In conclusion, 4-(2,5-Dimethoxyphenyl)-2-hydroxybenzoic acid (CAS No. 1261980-59-9) represents a promising candidate for further pharmacological investigation due to its unique structural features and potential biological activities. Its role as an intermediate in drug discovery underscores its importance in medicinal chemistry research. As computational tools and synthetic methodologies continue to evolve, the exploration of derivatives like this one will likely yield new insights into therapeutic interventions for various diseases.